Cas no 66117-23-5 (2-Thiophenecarboxylicacid, 5-methyl-4-nitro-, ethyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 5-methyl-4-nitro-, ethyl ester
• CAS No: 66117-23-5
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 527489
• Update Time: 2026-04-29

2-Thiophenecarboxylicacid, 5-methyl-4-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 5-methyl-4-nitro-, ethyl ester
• ethyl 5-methyl-4-nitrothiophene-2-carboxylate
• 2-Methyl-3-nitro-thiophen-5-carbonsaeure-ethylester
• 5-Aethoxycarbonyl-2-methyl-3-nitro-thiophen
• 5-Methyl-4-nitro-thiophen-2-carbonsaeure-aethylester
• 5-methyl-4-nitro-thiophene-2-carboxylic acid ethyl ester
• AC1L6HE7
• AC1Q5AQ3
• AG-K-89429
• AR-1I9458
• CTK5C3540
• NSC157789

Computed Properties

• Exact Mass: 215.02527
• Monoisotopic Mass: 215.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.333
• Boiling Point: 339.4°Cat760mmHg
• Flash Point: 159°C
• Refractive Index: 1.562
• PSA: 69.44